5-bromo-1-chloro-2-ethyl-3-methoxybenzene
Overview
Description
5-Bromo-1-chloro-2-ethyl-3-methoxybenzene is an aromatic compound belonging to the benzene family. It is a colorless solid with a molecular formula of C8H9BrClO and a molecular weight of 242.5 g/mol. It is soluble in common organic solvents such as ethanol, ether, and chloroform, and is used in a variety of applications, including organic synthesis, pharmaceuticals, and agrochemicals.
Scientific Research Applications
5-Bromo-1-chloro-2-ethyl-3-methoxybenzene has a variety of scientific research applications. It has been used as a substrate for the development of new catalysts, such as palladium-catalyzed cross-coupling reactions, and as a reagent for the synthesis of organic molecules. It has also been used in the synthesis of pharmaceuticals, such as the anti-inflammatory drug flubiprofen, and agrochemicals, such as the herbicide glyphosate. Additionally, 5-bromo-1-chloro-2-ethyl-3-methoxybenzene has been used as a starting material in the synthesis of other organic compounds, such as 5-bromo-2-methyl-1-chloro-3-methoxybenzene.
Mechanism of Action
The mechanism of action of 5-bromo-1-chloro-2-ethyl-3-methoxybenzene is not fully understood. However, it is believed to act as an electron donor, transferring electrons to other molecules and thus participating in a variety of chemical reactions. It is also believed to act as an electron acceptor, accepting electrons from other molecules and thus participating in a variety of chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromo-1-chloro-2-ethyl-3-methoxybenzene are not fully understood. It is believed to have some toxic effects, as it has been shown to cause skin irritation in laboratory animals. Additionally, it has been shown to cause liver and kidney damage in laboratory animals, as well as reproductive and developmental toxicity.
Advantages and Limitations for Lab Experiments
5-Bromo-1-chloro-2-ethyl-3-methoxybenzene has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to prepare, and has a wide range of applications. Additionally, it is soluble in common organic solvents and is stable under a variety of conditions. However, it is also toxic and can cause skin irritation and other adverse effects.
Future Directions
There are a number of potential future directions for 5-bromo-1-chloro-2-ethyl-3-methoxybenzene. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential toxic effects. Additionally, further research into its application as a substrate for the development of new catalysts, as a reagent for the synthesis of organic molecules, and as a starting material in the synthesis of other organic compounds is needed. Finally, further research into its potential use in pharmaceuticals and agrochemicals is needed.
Synthesis Methods
5-Bromo-1-chloro-2-ethyl-3-methoxybenzene can be synthesized through a variety of methods. One method is the reaction of 2-bromo-1-chloroethane with 3-methoxybenzaldehyde in the presence of a base such as sodium hydroxide. This reaction produces 5-bromo-1-chloro-2-ethyl-3-methoxybenzene and sodium chloride as a by-product. Another method involves the reaction of 2-bromo-1-chloroethane with 3-methoxybenzaldehyde in the presence of a palladium catalyst. This reaction produces 5-bromo-1-chloro-2-ethyl-3-methoxybenzene and a palladium complex as a by-product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-1-chloro-2-ethyl-3-methoxybenzene involves the introduction of a bromine atom, a chlorine atom, an ethyl group, and a methoxy group onto a benzene ring.", "Starting Materials": [ "4-ethyl-2-methoxyphenol", "sodium bromide", "sodium chloride", "ethyl chloride", "sodium methoxide", "copper(I) bromide", "copper(I) chloride" ], "Reaction": [ "Step 1: Bromination of 4-ethyl-2-methoxyphenol with sodium bromide and copper(I) bromide in acetic acid to yield 5-bromo-4-ethyl-2-methoxyphenol.", "Step 2: Chlorination of 5-bromo-4-ethyl-2-methoxyphenol with sodium chloride and copper(I) chloride in acetic acid to yield 5-bromo-1-chloro-4-ethyl-2-methoxyphenol.", "Step 3: Alkylation of 5-bromo-1-chloro-4-ethyl-2-methoxyphenol with ethyl chloride and sodium methoxide in dimethylformamide to yield 5-bromo-1-chloro-2-ethyl-4-methoxyphenol.", "Step 4: Methylation of 5-bromo-1-chloro-2-ethyl-4-methoxyphenol with sodium methoxide in methanol to yield 5-bromo-1-chloro-2-ethyl-3-methoxybenzene." ] } | |
CAS RN |
1784972-71-9 |
Product Name |
5-bromo-1-chloro-2-ethyl-3-methoxybenzene |
Molecular Formula |
C9H10BrClO |
Molecular Weight |
249.5 |
Purity |
0 |
Origin of Product |
United States |
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